Cas no 89038-49-3 (1-Piperidinecarboxamide, 2,2,6,6-tetramethyl-N,N-dioctyl-)

• Product Name: 1-Piperidinecarboxamide, 2,2,6,6-tetramethyl-N,N-dioctyl-
• CAS No: 89038-49-3
• MF: C₂₆H₅₂N₂O
• MW: 408.703887939453
• CID: 614928
• PubChem ID: 21283983
• Update Time: 2025-04-19

1-Piperidinecarboxamide, 2,2,6,6-tetramethyl-N,N-dioctyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide, 2,2,6,6-tetramethyl-N,N-dioctyl-
• 2,2,6,6-tetramethyl-N,N-dioctylpiperidine-1-carboxamide
• SCHEMBL10365713
• DTXSID90611982
• WVNXFMURIZQDNY-UHFFFAOYSA-N
• 89038-49-3
• 1-di-n-octylcarbamoyl-2,2,6,6-tetramethylpiperidine

• Inchi： 1S/C26H52N2O/c1-7-9-11-13-15-17-22-27(23-18-16-14-12-10-8-2)24(29)28-25(3,4)20-19-21-26(28,5)6/h7-23H2,1-6H3
• InChI Key： WVNXFMURIZQDNY-UHFFFAOYSA-N
• SMILES： O=C(N(CCCCCCCC)CCCCCCCC)N1C(C)(C)CCCC1(C)C

Computed Properties

• Exact Mass: 408.407964286g/mol
• Monoisotopic Mass: 408.407964286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 23.6Ų